Cas no 873009-40-6 (3-PYRIDINECARBOXIMIDOYL CHLORIDE, 6-CHLORO-N-HYDROXY-)

• Product Name: 3-PYRIDINECARBOXIMIDOYL CHLORIDE, 6-CHLORO-N-HYDROXY-
• CAS No: 873009-40-6
• MF: C₆H₄Cl₂N₂O
• MW: 191.014759063721
• MDL: MFCD27930991
• CID: 3299285
• PubChem ID: 57640761
• Update Time: 2025-05-20

3-PYRIDINECARBOXIMIDOYL CHLORIDE, 6-CHLORO-N-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXIMIDOYL CHLORIDE, 6-CHLORO-N-HYDROXY-
• N-Hydroxy-(2-chloropyridine)-5-carbonimidoyl chloride
• 873009-40-6
• SCHEMBL1106561
• (3Z)-6-chloro-N-hydroxypyridine-3-carboximidoyl chloride
• (z)-6-chloro-N-hydroxynicotinimidoyl chloride

• MDL： MFCD27930991
• Inchi： 1S/C6H4Cl2N2O/c7-5-2-1-4(3-9-5)6(8)10-11/h1-3,11H
• InChI Key： QYPBNVZSXIESTL-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(=NO)Cl

Computed Properties

• Exact Mass: 189.9700681Da
• Monoisotopic Mass: 189.9700681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.5Ų

Additional information on 3-PYRIDINECARBOXIMIDOYL CHLORIDE, 6-CHLORO-N-HYDROXY-

Compound CAS No 873009-40-6: 3-Pyridinecarboximidoyl Chloride, 6-Chloro-N-Hydroxy

The compound with CAS No 873009-40-6, commonly referred to as 3-pyridinecarboximidoyl chloride, 6-chloro-N-hydroxy, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. Recent studies have highlighted its role in the design of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

3-Pyridinecarboximidoyl chloride, 6-chloro-N-hydroxy is characterized by its pyridine ring structure, which is a six-membered aromatic ring with one nitrogen atom. The presence of the carboximidoyl group and the hydroxy substituent introduces significant electronic and steric effects, making this compound highly versatile in chemical reactions. The chlorine atom at the 6-position further enhances its reactivity and selectivity in various synthetic pathways.

Recent research has focused on the synthesis and characterization of 3-pyridinecarboximidoyl chloride, 6-chloro-N-hydroxy. Scientists have explored novel methods to optimize its production, including catalytic processes and microwave-assisted synthesis. These advancements have not only improved yield but also reduced reaction times, making this compound more accessible for large-scale applications.

In terms of applications, 3-pyridinecarboximidoyl chloride, 6-chloro-N-hydroxy has shown promise in medicinal chemistry. Its ability to act as a bioisostere for other functional groups makes it a valuable tool in drug design. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are critical targets in cancer therapy.

Moreover, the compound's reactivity has been leveraged in organic synthesis to construct complex molecular frameworks. Its use as an intermediate in the synthesis of heterocyclic compounds has opened new avenues for creating bioactive molecules with enhanced pharmacokinetic properties.

From a structural perspective, 3-pyridinecarboximidoyl chloride, 6-chloro-N-hydroxy exhibits a balance between hydrophilic and hydrophobic regions, which is advantageous for drug delivery systems. Its solubility characteristics have been extensively studied, revealing its suitability for formulation in both aqueous and lipid-based environments.

In conclusion, 3-pyridinecarboximidoyl chloride, 6-chloro-N-hydroxy (CAS No 873009-40-6) stands out as a pivotal molecule with diverse applications across chemistry and pharmacology. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in advancing modern drug discovery and chemical innovation.